Cas no 2418726-99-3 (7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinazoline)

• Product Name: 7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinazoline
• CAS No: 2418726-99-3
• MF: C₁₆H₁₇N₅O
• MW: 295.339082479477
• CID: 5359979
• Update Time: 2025-10-09

7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinazoline Chemical and Physical Properties

Names and Identifiers

• Z3991661392
• 7-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)quinazoline
• 7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinazoline

• Inchi： 1S/C16H17N5O/c1-20-7-12(5-19-20)8-21-9-14(21)10-22-15-3-2-13-6-17-11-18-16(13)4-15/h2-7,11,14H,8-10H2,1H3
• InChI Key： HJIIWZSZFTZFBW-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=CN=CN=C2C=1)CC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8

Additional information on 7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinazoline

Professional Introduction to Compound with CAS No. 2418726-99-3 and Product Name: 7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinazoline

The compound with the CAS number 2418726-99-3 and the product name 7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinazoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a quinazoline core, a pyrazole moiety, and an aziridine unit, which collectively contribute to its unique chemical properties and biological relevance.

Quinazoline derivatives are well-documented for their pharmacological significance, with many analogs exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The presence of the quinazoline scaffold in 7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinazoline suggests potential therapeutic benefits in these areas. Recent studies have highlighted the importance of quinazoline-based compounds in drug discovery, particularly in the development of kinase inhibitors, which are crucial in targeted cancer therapies. The structural versatility of quinazoline allows for modifications that can enhance binding affinity and selectivity against specific biological targets.

The incorporation of a 1-methylpyrazol-4-yl group into the molecular structure adds another layer of complexity and functionality. Pyrazole derivatives are known for their role in various biological processes, including enzyme inhibition and receptor binding. The methyl substitution on the pyrazole ring may influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. This modification is particularly noteworthy in the context of developing novel drugs, as it can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

The aziridine unit is another critical feature of this compound. Aziridine moieties are versatile intermediates in organic synthesis and have been explored for their ability to form covalent bonds with biological targets. This property makes 7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinazoline a promising candidate for targeted drug delivery systems. The reactivity of the aziridine ring can be exploited to develop prodrugs or to link the compound to biomolecules such as peptides or antibodies, enhancing its bioavailability and therapeutic efficacy.

The methoxy group at the 7-position of the quinazoline ring further contributes to the compound's chemical diversity. Methoxy substitution is a common strategy in medicinal chemistry to modulate metabolic stability and lipophilicity. The presence of this group may influence how the molecule is processed by metabolic enzymes, potentially affecting its half-life and distribution within the body. Understanding these structural features is essential for optimizing the compound's pharmacological profile.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacological effects. Virtual screening techniques have been employed to identify promising candidates like 7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinazoline based on their predicted binding affinities to target proteins. These computational methods have accelerated drug discovery pipelines by allowing researchers to screen large libraries of compounds efficiently.

In vitro studies have begun to explore the biological activity of this compound across various cellular models. Initial findings suggest that it may exhibit inhibitory effects on certain kinases, which are overexpressed in cancer cells. Additionally, preliminary toxicity assays indicate that the compound is well-tolerated at concentrations relevant to therapeutic use. These early results are encouraging and warrant further investigation into its potential as a lead compound for drug development.

The synthesis of 7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yll)methoxy]quinazoline presents unique challenges due to its complex structural features. Multistep synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations are typically required to construct this molecule accurately. Advances in synthetic methodologies have made it possible to produce such complex molecules with higher yields and purities, facilitating their use in research and development.

The role of CAS No. 2418726-99-3 as a unique identifier ensures that researchers can reliably refer to this compound in scientific literature and patents. The CAS system provides a standardized way to name chemical substances, reducing ambiguity and improving communication among scientists worldwide. This standardized naming convention is particularly important in collaborative research projects where multiple institutions may be involved.

Future directions in research on this compound may include exploring its mechanism of action at a molecular level. Understanding how it interacts with biological targets can provide insights into its therapeutic effects and potential side effects. Additionally, preclinical studies will be necessary to evaluate its efficacy and safety profile before it can be considered for clinical trials.

The integration of machine learning algorithms into drug discovery has opened new avenues for identifying novel compounds like 7-[[(1-Methylpyrazol -4 -y l)methyll) azirdln -2 -y l) methox yl)qu i naz ol ine] . These algorithms can analyze vast datasets containing structural information, biological activity data, and synthetic feasibility assessments to predict promising candidates rapidly. Such approaches are expected to complement traditional experimental methods and accelerate the development pipeline.

In conclusion,7-[[(l -M eth ylpy razol -4 -y l)methyll) azirdln -2 -y l) methox yl)qu i naz ol ine] represents an exciting development in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features , combined with recent advances i n computational an d experimental research , make i t a valuable candidate f or furthe r exploration . As researc h contin ues t o uncover new insights i nt o i ts pharma cological properties , thi s compoun d holds promise f or contributing t o future medical breakthroughs .